Cas no 1261527-19-8 (1-(3-Bromo-4-chlorophenyl)propan-1-one)

1-(3-Bromo-4-chlorophenyl)propan-1-one structure
1261527-19-8 structure
Product Name:1-(3-Bromo-4-chlorophenyl)propan-1-one
CAS No:1261527-19-8
MF:C9H8BrClO
MW:247.516221046448
MDL:MFCD18390624
CID:1038957
PubChem ID:54759052
Update Time:2024-02-28

1-(3-Bromo-4-chlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Bromo-4-chlorophenyl)propan-1-one
    • SCHEMBL17094759
    • 3'-Bromo-4'-chloropropiophenone
    • 2-Bromo-1-chloro-4-(ethylcarbonyl)benzene
    • 1261527-19-8
    • N12212
    • MFCD18390624
    • AKOS015908220
    • DTXSID80716657
    • CS-0211684
    • BS-20094
    • MDL： MFCD18390624
    • Inchi： 1S/C9H8BrClO/c1-2-9(12)6-3-4-8(11)7(10)5-6/h3-5H,2H2,1H3
    • InChI Key： URNVRYXURNXFLW-UHFFFAOYSA-N
    • SMILES： BrC1=C(C=CC(=C1)C(CC)=O)Cl

Computed Properties

  • Exact Mass: 245.94474
  • Monoisotopic Mass: 245.94471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

1-(3-Bromo-4-chlorophenyl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B684288-100mg
1-(3-Bromo-4-chlorophenyl)propan-1-one
 1261527-19-8
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 $ 64.00 2023-04-18
TRC
B684288-250mg
1-(3-Bromo-4-chlorophenyl)propan-1-one
 1261527-19-8
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 $ 75.00 2023-04-18
TRC
B684288-500mg
1-(3-Bromo-4-chlorophenyl)propan-1-one
 1261527-19-8
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 $ 87.00 2023-04-18
TRC
B684288-1g
1-(3-Bromo-4-chlorophenyl)propan-1-one
 1261527-19-8
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 $ 98.00 2023-04-18
Alichem
A015030878-250mg
3'-Bromo-4'-chloropropiophenone
 1261527-19-8 97%
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 $494.40 2023-09-03
Alichem
A015030878-500mg
3'-Bromo-4'-chloropropiophenone
 1261527-19-8 97%
500mg
 $782.40 2023-09-03
Alichem
A015030878-1g
3'-Bromo-4'-chloropropiophenone
 1261527-19-8 97%
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 $1490.00 2023-09-03
abcr
AB311959-1 g
1-(3-Bromo-4-chlorophenyl)propan-1-one; 97%
 1261527-19-8
1g
 €151.80 2022-03-03
abcr
AB311959-5 g
1-(3-Bromo-4-chlorophenyl)propan-1-one; 97%
 1261527-19-8
5g
 €393.40 2022-03-03
abcr
AB311959-1g
1-(3-Bromo-4-chlorophenyl)propan-1-one, 97%; .
 1261527-19-8 97%
1g
 €178.00 2025-04-21

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